Cas no 17094-34-7 (Ethyl pivaloylacetate)

• Product Name: Ethyl pivaloylacetate
• CAS No: 17094-34-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD00042886
• CID: 50646
• PubChem ID: 87568354
• Update Time: 2025-10-29

Ethyl pivaloylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-dimethyl-3-oxopentanoate
• Ethyl pivaloylacetate
• Ethyl 4,4-Dimethyl-3-oxovalerate
• 4,4-Dimethyl-3-Oxovaleric Acid Ethyl Ester
• 4,4-Dimethyl-3-oxopentanoic acid ethyl ester,Ethyl 4,4-dimethyl-3-oxopentanoate
• Pivaloylacetic Acid Ethyl Ester
• Ethyl Pivaloyacetate
• Ethyl4,4,4-trimethylacetoacetate
• ETHYL 3,3,3-TRIMETHYLACETOACETATE
• ETHYL-3-OXO-4,4-DIMETHYLPENTANOATE
• Ethyl pivaloylacetate ,98%
• Ethyl pivaloylacetate >=97.0% (GC)
• AC-10067
• Ethyl 4,4,4-trimethylacetoacetate
• ethyl pivaloyl acetate
• MFCD00042886
• Valeric acid, 4,4-dimethyl-3-oxo-, ethyl ester
• 17094-34-7
• FT-0617086
• Ethyl pivaloylacetate, >=97.0% (GC)
• 4,4-dimethyl-3-oxo-pentanoic acid ethyl ester
• Ethyl 3-oxo-4,4-dimethylpentanoate
• AKOS000120574
• DTXSID0066161
• HY-W076971
• NS00025606
• D1891
• Ethyl 4,4-dimethyl-3-oxo-pentanoate
• Pentanoic acid, 4,4-dimethyl-3-oxo-, ethyl ester
• Ethyl (2,2-dimethylpropionyl)acetate
• CS-0131139
• EINECS 241-162-4
• 4,4-Dimethyl-3-oxopentanoic acid ethyl ester
• SY007232
• VUYNTIDSHCJIKF-UHFFFAOYSA-
• AI3-19273
• pivaloyl acetic acid ethyl ester
• ethyl pivaloylacetoacetate
• InChI=1/C9H16O3/c1-5-12-8(11)6-7(10)9(2,3)4/h5-6H2,1-4H3
• Ethylpivaloylacetate
• EN300-21058
• MS-20229
• W-110449
• ethyl4,4-dimethyl-3-oxopentanoate
• SCHEMBL66328
• RHZ3L061FH
• UNII-RHZ3L061FH
• FT-0657100
• DA-09360
• STL185692

• MDL： MFCD00042886
• Inchi： 1S/C9H16O3/c1-5-12-8(11)6-7(10)9(2,3)4/h5-6H2,1-4H3
• InChI Key： VUYNTIDSHCJIKF-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 0.967 g/mL at 20 °C(lit.)
• Boiling Point: 88-90 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.432
• PSA: 43.37000
• LogP: 1.55480
• Solubility: Uncertain

Ethyl pivaloylacetate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl pivaloylacetate

Ethyl Pivaloylacetate (CAS No. 17094-34-7): Properties, Applications, and Industry Insights

Ethyl pivaloylacetate (CAS No. 17094-34-7) is a versatile organic ester compound widely used in pharmaceutical synthesis, fragrance formulation, and specialty chemical applications. This clear to pale yellow liquid with a characteristic ester-like odor has gained significant attention in recent years due to its unique chemical reactivity and structural features. The compound's molecular formula is C9H16O3, and it typically appears as a high-purity liquid with excellent solubility in common organic solvents.

The growing interest in ethyl pivaloylacetate synthesis reflects broader trends in green chemistry and sustainable manufacturing. Researchers are particularly interested in its role as a building block for more complex molecules, especially in drug development where its pivaloyl group offers enhanced stability to certain pharmaceutical compounds. Recent studies have explored its potential in creating novel drug intermediates, with particular focus on cardiovascular and central nervous system medications.

From a chemical properties perspective, ethyl pivaloylacetate 17094-34-7 demonstrates several advantageous characteristics. Its boiling point typically ranges between 210-215°C at atmospheric pressure, while the density measures approximately 0.98 g/cm³ at 20°C. These physical properties make it particularly suitable for precision chemical reactions requiring controlled conditions. The compound's molecular structure, featuring both ester and ketone functional groups, allows for diverse chemical transformations, making it valuable in multi-step synthetic pathways.

The application of ethyl pivaloylacetate spans several industries. In pharmaceutical manufacturing, it serves as a key intermediate for active pharmaceutical ingredients (APIs). The fragrance industry utilizes its subtle aromatic properties in creating sophisticated scent profiles, particularly in luxury perfumes and cosmetic formulations. Additionally, its role in specialty chemicals continues to expand, with emerging uses in advanced material science and catalysis research.

Market trends for ethyl pivaloylacetate CAS 17094-34-7 show steady growth, driven by increasing demand from Asia-Pacific pharmaceutical hubs and European specialty chemical manufacturers. Industry analysts note particular interest in high-purity grades (>99%) for research and development purposes. The compound's supply chain remains robust, with major producers located in Germany, China, and the United States maintaining consistent production capacity to meet global demand.

Recent innovations in ethyl pivaloylacetate production methods have focused on process optimization and waste reduction. Manufacturers are implementing continuous flow chemistry techniques to improve yield and consistency while reducing environmental impact. These advancements align with the chemical industry's broader shift toward sustainable practices and circular economy principles, addressing common search queries about eco-friendly chemical synthesis.

Quality control standards for ethyl pivaloylacetate have become increasingly stringent, particularly for pharmaceutical-grade material. Analytical methods such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are routinely employed to verify purity and identify potential impurities. These testing protocols ensure the compound meets the exacting requirements of GMP-certified facilities and research laboratories worldwide.

From a storage and handling perspective, ethyl pivaloylacetate 17094-34-7 requires standard precautions for organic esters. Recommended storage conditions include cool, dry environments away from direct sunlight and oxidizing agents. Proper container selection (typically stainless steel or glass-lined vessels) helps maintain product integrity during transportation and long-term storage, addressing common industry concerns about material compatibility.

The scientific community continues to explore new applications for ethyl pivaloylacetate, particularly in asymmetric synthesis and chiral chemistry. Recent publications highlight its utility in constructing complex molecular architectures with precise stereochemical control. These developments respond to growing interest in precision medicine and targeted therapies, making the compound increasingly relevant to cutting-edge biomedical research.

For researchers and industry professionals seeking ethyl pivaloylacetate suppliers, several key factors should be considered. Batch-to-batch consistency, documentation completeness (including certificates of analysis), and regulatory compliance are critical selection criteria. Many suppliers now offer custom synthesis services and technical support to help customers optimize their specific applications of this versatile chemical intermediate.

Looking ahead, the future of ethyl pivaloylacetate (CAS 17094-34-7) appears promising as new applications continue to emerge. The compound's unique combination of chemical properties and synthetic versatility positions it as a valuable tool in both industrial and academic settings. Ongoing research into its potential uses in biocatalysis and green chemistry applications suggests its importance will only grow in the coming years.